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Compound of Interest

Compound Name:
Methyl 3-hydroxy-4-

(hydroxymethyl)benzoate

Cat. No.: B1318081 Get Quote

An In-depth Technical Guide to Methyl 3-
hydroxy-4-(hydroxymethyl)benzoate
For the attention of: Researchers, scientists, and drug development professionals.

Disclaimer: Publicly available, in-depth technical information, including detailed experimental

protocols, extensive quantitative data, and specific biological activities for Methyl 3-hydroxy-4-
(hydroxymethyl)benzoate (CAS No. 71780-40-0), is limited. This guide provides the available

core data for this compound and, for comparative context, includes information on the

structurally similar and more extensively researched compound, Methyl 4-

(hydroxymethyl)benzoate.

Core Data: Methyl 3-hydroxy-4-
(hydroxymethyl)benzoate
Methyl 3-hydroxy-4-(hydroxymethyl)benzoate is a substituted aromatic compound. Its

fundamental properties are summarized below.
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Property Value Reference

CAS Number 71780-40-0 [1]

Molecular Formula C₉H₁₀O₄ [1]

Molecular Weight 182.17 g/mol [1]

IUPAC Name
methyl 3-hydroxy-4-

(hydroxymethyl)benzoate

Canonical SMILES
COC(=O)C1=CC(=C(C=C1)C

O)O

Molecular Structure:

Theoretical Synthesis Pathway
While a specific, detailed experimental protocol for the synthesis of Methyl 3-hydroxy-4-
(hydroxymethyl)benzoate is not readily available in the reviewed literature, a plausible

synthetic route can be conceptualized based on established organic chemistry principles. A

potential, though unverified, experimental workflow is outlined below.
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Theoretical Synthesis of Methyl 3-hydroxy-4-(hydroxymethyl)benzoate

3-Hydroxy-4-methylbenzoic acid

Esterification
(Methanol, Acid Catalyst)

Methyl 3-hydroxy-4-methylbenzoate

Radical Bromination
(NBS, Initiator)

Methyl 4-(bromomethyl)-3-hydroxybenzoate

Nucleophilic Substitution
(e.g., NaOH(aq))

Methyl 3-hydroxy-4-(hydroxymethyl)benzoate

Click to download full resolution via product page

A theoretical synthesis workflow for Methyl 3-hydroxy-4-(hydroxymethyl)benzoate.
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Comparative Analysis: Methyl 4-
(hydroxymethyl)benzoate
Due to the limited data on Methyl 3-hydroxy-4-(hydroxymethyl)benzoate, a brief overview of

the structurally similar and more extensively documented compound, Methyl 4-

(hydroxymethyl)benzoate (CAS No. 6908-41-4), is provided for contextual understanding.

Property Value Reference

CAS Number 6908-41-4 [2][3][4][5]

Molecular Formula C₉H₁₀O₃ [4][5]

Molecular Weight 166.17 g/mol [2][4][5]

Appearance
White to off-white crystalline

solid
[3][4]

Applications in Research and Development
Methyl 4-(hydroxymethyl)benzoate serves as a versatile intermediate in organic synthesis.[3] It

has been identified as a useful biochemical for proteomics research.[4] Its applications extend

to being a building block in the synthesis of more complex molecules, including

pharmaceuticals and agrochemicals.[3][4] Some studies have also suggested potential

antimicrobial and antioxidant properties for this compound.[4]

Experimental Protocols: Synthesis of Methyl 4-
(hydroxymethyl)benzoate
A common method for the synthesis of Methyl 4-(hydroxymethyl)benzoate is the esterification

of 4-(hydroxymethyl)benzoic acid.

General Protocol:

Reaction Setup: 4-(hydroxymethyl)benzoic acid is dissolved in methanol, which acts as both

the solvent and a reactant.

Catalysis: A strong acid catalyst, such as concentrated sulfuric acid, is added to the mixture.
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Reflux: The reaction mixture is heated under reflux for several hours to facilitate the

esterification process.

Work-up: After cooling, the mixture is typically poured into water, leading to the precipitation

of the crude product.

Purification: The crude product is then collected and purified, often through recrystallization,

to yield pure Methyl 4-(hydroxymethyl)benzoate.

Conclusion
While Methyl 3-hydroxy-4-(hydroxymethyl)benzoate is a defined chemical entity with a

known structure and CAS number, there is a notable absence of comprehensive technical data

in the public domain. This limits a thorough evaluation of its properties, potential applications,

and biological significance. For researchers and drug development professionals, this

compound may represent an unexplored area of chemical space. Future studies are necessary

to elucidate its chemical reactivity, biological activity, and potential as a building block in

medicinal chemistry and other scientific fields. The information available on structurally related

compounds, such as Methyl 4-(hydroxymethyl)benzoate, may offer a starting point for

investigating the potential characteristics of Methyl 3-hydroxy-4-(hydroxymethyl)benzoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. ["Methyl 3-hydroxy-4-(hydroxymethyl)benzoate" CAS
number and molecular structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1318081#methyl-3-hydroxy-4-hydroxymethyl-
benzoate-cas-number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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